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Compound of Interest

Compound Name: Moperone Hydrochloride

Cat. No.: B1676735 Get Quote

For Immediate Implementation: This document provides crucial safety and logistical information

for researchers, scientists, and drug development professionals handling Moperone
Hydrochloride. Due to the absence of a publicly available Safety Data Sheet (SDS) for

Moperone Hydrochloride, this guidance is synthesized from information on the structurally

related compounds Melperone Hydrochloride and Melperone-d4 Hydrochloride, as well as

established protocols for handling potent pharmaceutical agents. All personnel must treat

Moperone Hydrochloride as a hazardous substance.

Key Safety Data and Hazard Profile
Quantitative toxicological data for Moperone Hydrochloride is not readily available. The

following table summarizes the hazard classifications for the closely related compound,

Melperone-d4 Hydrochloride, and acute toxicity data for Melperone Hydrochloride, which

should be considered indicative of the potential hazards of Moperone Hydrochloride.
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Hazard
Classification
(Inferred)

GHS
Pictogram

Signal Word
Hazard
Statement

Toxicological
Data
(Melperone
Hydrochloride)

Acute Toxicity -

Oral (Category 4)
GHS07 Warning

H302: Harmful if

swallowed[1][2]

Oral LD50

(mouse): 230

mg/kg[1]

Skin

Corrosion/Irritatio

n (Category 2)

GHS07 Warning
H315: Causes

skin irritation[2]

Oral LD50 (rat):

330 mg/kg[1]

Serious Eye

Damage/Eye

Irritation

(Category 2A)

GHS07 Warning

H319: Causes

serious eye

irritation[2]

Subcutaneous

LD50 (mouse):

230 mg/kg[1]

Specific Target

Organ Toxicity -

Single Exposure

(Category 3),

Respiratory Tract

Irritation

GHS07 Warning

H335: May

cause respiratory

irritation[2]

Subcutaneous

LD50 (rat): 220

mg/kg[1]

Intravenous

LD50 (mouse):

35 mg/kg[1]

Intravenous

LD50 (rat): 40

mg/kg[1]

Operational Plan for Handling Moperone
Hydrochloride
A systematic approach is mandatory to ensure the safety of all personnel and the integrity of

the research.
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Pre-Handling Preparations
Designated Area: All work with Moperone Hydrochloride must be conducted in a

designated area, such as a certified chemical fume hood or a ventilated balance enclosure,

to minimize inhalation exposure.[3] Access to this area should be restricted to trained

personnel.[4]

Personal Protective Equipment (PPE): A comprehensive PPE ensemble is required before

handling the compound. This includes:

A disposable, solid-front gown with tight-fitting cuffs.

Two pairs of powder-free nitrile gloves.

Safety goggles and a face shield to protect against splashes.

A respiratory mask suitable for fine particulates.

Spill Kit: A well-stocked chemical spill kit must be readily accessible in the designated

handling area.[5]

Handling Procedures
Weighing: When weighing Moperone Hydrochloride powder, use a ventilated balance

enclosure to contain any airborne particles.

Solution Preparation: When preparing solutions, add the solid Moperone Hydrochloride to

the solvent slowly to avoid splashing. All solutions should be prepared within a chemical

fume hood.

General Practices:

Do not eat, drink, or apply cosmetics in the designated handling area.

Wash hands thoroughly with soap and water before and after handling the compound.

Avoid direct contact with the skin, eyes, and clothing.
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Post-Handling and Decontamination
Surface Decontamination: All surfaces and equipment that have come into contact with

Moperone Hydrochloride must be decontaminated.

PPE Removal: Remove PPE in a designated area, taking care to avoid contaminating skin

and clothing. Dispose of all disposable PPE as hazardous waste.

Disposal Plan
Waste Segregation: All solid and liquid waste contaminated with Moperone Hydrochloride
must be segregated into clearly labeled, sealed containers for hazardous waste.[6]

Disposal Method: Hazardous pharmaceutical waste should be disposed of through a

licensed hazardous waste management company, typically via incineration, in accordance

with federal, state, and local regulations.[6][7][8] Under no circumstances should this waste

be disposed of down the drain or in regular trash.

Emergency Procedures: Chemical Spill Response
A prompt and coordinated response is critical in the event of a chemical spill. The following

workflow outlines the necessary steps for a minor spill. For major spills, evacuate the area

immediately and contact emergency services.[5][9]
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Immediate Actions

Containment & Cleanup (Minor Spill)

Post-Cleanup

Spill Occurs

Alert Personnel in the Immediate Area

Evacuate Area if Spill is Large or Presents a Fire/Explosion Hazard

Assess Spill Severity

Don Appropriate PPE

Attend to Injured/Contaminated Persons Contain Spill with Absorbent Material

Neutralize (If Applicable)

Collect Residue into a Labeled Hazardous Waste Container

Decontaminate Spill Area

Dispose of Hazardous Waste According to Protocol

Report Incident to Supervisor/Safety Officer

Restock Spill Kit

Click to download full resolution via product page

Caption: Workflow for responding to a minor chemical spill of Moperone Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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